![molecular formula C23H16F4N4O3 B2815219 2-[3-(4-fluorobenzyl)-2,4-dioxo-3,4-dihydropyrido[2,3-d]pyrimidin-1(2H)-yl]-N-[2-(trifluoromethyl)phenyl]acetamide CAS No. 902963-37-5](/img/no-structure.png)
2-[3-(4-fluorobenzyl)-2,4-dioxo-3,4-dihydropyrido[2,3-d]pyrimidin-1(2H)-yl]-N-[2-(trifluoromethyl)phenyl]acetamide
Description
Scientific Research Applications
- Application : 2-[3-(4-fluorobenzyl)-2,4-dioxo-3,4-dihydropyrido[2,3-d]pyrimidin-1(2H)-yl]-N-[2-(trifluoromethyl)phenyl]acetamide (let’s call it FBCN) has been studied as a solvent in LIBs. Its steric hindrance and weak Lewis basic center contribute to a bulky coordination structure with Li+ ions. This structure weakens ion-dipole interactions (Li±solvents) while promoting coulombic attraction (Li±anions), leading to improved rate performance in LiFePO4//graphite pouch cells .
Lithium-Ion Batteries (LIBs)
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound involves the condensation of 4-fluorobenzaldehyde with barbituric acid to form 4-fluorobenzylbarbituric acid. This intermediate is then reacted with trifluoroacetic anhydride to form the corresponding trifluoroacetylated derivative. The resulting compound is then reacted with N-(2-bromoethyl)-N-(2-(trifluoromethyl)phenyl)acetamide to form the final product.", "Starting Materials": [ "4-fluorobenzaldehyde", "barbituric acid", "trifluoroacetic anhydride", "N-(2-bromoethyl)-N-(2-(trifluoromethyl)phenyl)acetamide" ], "Reaction": [ "Step 1: Condensation of 4-fluorobenzaldehyde with barbituric acid in the presence of a base such as potassium carbonate to form 4-fluorobenzylbarbituric acid.", "Step 2: Trifluoroacetylation of 4-fluorobenzylbarbituric acid with trifluoroacetic anhydride in the presence of a base such as pyridine to form the corresponding trifluoroacetylated derivative.", "Step 3: Reaction of the trifluoroacetylated derivative with N-(2-bromoethyl)-N-(2-(trifluoromethyl)phenyl)acetamide in the presence of a base such as potassium carbonate to form the final product, 2-[3-(4-fluorobenzyl)-2,4-dioxo-3,4-dihydropyrido[2,3-d]pyrimidin-1(2H)-yl]-N-[2-(trifluoromethyl)phenyl]acetamide." ] } | |
CAS RN |
902963-37-5 |
Product Name |
2-[3-(4-fluorobenzyl)-2,4-dioxo-3,4-dihydropyrido[2,3-d]pyrimidin-1(2H)-yl]-N-[2-(trifluoromethyl)phenyl]acetamide |
Molecular Formula |
C23H16F4N4O3 |
Molecular Weight |
472.4 |
IUPAC Name |
2-[3-[(4-fluorophenyl)methyl]-2,4-dioxopyrido[2,3-d]pyrimidin-1-yl]-N-[2-(trifluoromethyl)phenyl]acetamide |
InChI |
InChI=1S/C23H16F4N4O3/c24-15-9-7-14(8-10-15)12-31-21(33)16-4-3-11-28-20(16)30(22(31)34)13-19(32)29-18-6-2-1-5-17(18)23(25,26)27/h1-11H,12-13H2,(H,29,32) |
InChI Key |
ZILPYIWFKSCSKP-UHFFFAOYSA-N |
SMILES |
C1=CC=C(C(=C1)C(F)(F)F)NC(=O)CN2C3=C(C=CC=N3)C(=O)N(C2=O)CC4=CC=C(C=C4)F |
solubility |
not available |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-[3-(hydroxymethyl)phenyl]benzamide](/img/structure/B2815137.png)
![tert-butyl N-[1-(6-chloro-2-phenoxypyrimidin-4-yl)piperidin-3-yl]carbamate](/img/structure/B2815142.png)
![N-(6-methoxybenzo[d]thiazol-2-yl)-3-methyl-N-((tetrahydrofuran-2-yl)methyl)isoxazole-5-carboxamide](/img/structure/B2815147.png)
![N-[3-(2-oxopiperidin-1-yl)phenyl]-4-phenylbenzamide](/img/structure/B2815152.png)
![(5Z)-5-(2-chloro-6-fluorobenzylidene)-2-(4-methoxyphenyl)[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one](/img/structure/B2815155.png)
![4-[4-Bromo-5-methyl-2-(propan-2-yl)benzenesulfonamido]benzoic acid](/img/structure/B2815157.png)
![8-[(4-benzylpiperazin-1-yl)methyl]-7-(2-methoxyethyl)-1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione](/img/structure/B2815159.png)